Cas no 2446-06-2 (3-ethyl-5-oxopyrrolidine-2-carboxylic Acid)

• Product Name: 3-ethyl-5-oxopyrrolidine-2-carboxylic Acid
• CAS No: 2446-06-2
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 1417386
• PubChem ID: 256626
• Update Time: 2025-04-20

3-ethyl-5-oxopyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-5-oxopyrrolidine-2-carboxylic Acid
• 3-Ethyl-5-nitro-1,2-benzisoxazol
• AGN-PC-00POBT
• 1,2-Benzisoxazole, 3-ethyl-5-nitro-
• 3-ethyl-5-oxo-pyrrolidine-2-carboxylic acid
• CTK1I1029
• 3-ethyl-5-oxo-pyrrolidin-2-carbonsaeure
• 3-ethyl-5-nitro-benzo[d]isoxazole
• 3-Ethyl-5-nitro-1,2-benzisoxazol; AGN-PC-00POBT; 1,2-Benzisoxazole, 3-ethyl-5-nitro-; 3-ethyl-5-oxo-pyrrolidine-2-carboxylic acid; CTK1I1029; 3-ethyl-5-oxo-pyrrolidin-2-carbonsaeure; 3-ethyl-5-nitro-benzo[d]isoxazole;
• 3-Ethyl-5-hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylic acid
• 2446-06-2
• DTXSID50947330
• SCHEMBL7326331
• NSC-83640
• NSC83640

• Inchi： 1S/C7H11NO3/c1-2-4-3-5(9)8-6(4)7(10)11/h4,6H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： ILTNXOUXOHNVPK-UHFFFAOYSA-N
• SMILES： O=C1CC(CC)C(C(=O)O)N1

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• LogP: 0.31450